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Introduction
Dimethyl sulfite ((CH₃O)₂SO), a sulfite ester, is a colorless liquid utilized as an additive in

some polymers to prevent oxidation and is explored as a potentially useful high-energy battery

electrolyte solvent.[1] Its distinct physical properties are crucial for its application in various

chemical syntheses and industrial processes. This guide provides an in-depth overview of the

core physical characteristics of dimethyl sulfite, detailed experimental protocols for their

measurement, and visualizations of relevant chemical and experimental workflows.

Physical Properties of Dimethyl Sulfite
The quantitative physical properties of dimethyl sulfite are summarized in the table below for

easy reference and comparison. These values have been compiled from various chemical data

sources.
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Property Value

Molecular Formula C₂H₆O₃S

Molecular Weight 110.13 g/mol [1][2][3][4]

Appearance Clear, colorless to light yellow liquid[1][2][3][5]

Density 1.294 g/mL at 25 °C[6][7][8][9]

1.290 g/mL[2][4]

Boiling Point 126-127 °C[2][6][7][8]

126 °C[1][4][5]

Melting Point 0 °C[8]

Refractive Index (n₂₀/D) 1.4085 to 1.4105[2][10]

1.410[7][9]

1.409[4]

Flash Point 30 °C (closed cup)[2][11]

38 °C (closed cup)[6][7]

Vapor Pressure 14.4 mmHg at 25 °C[8][12]

Solubility
Very soluble in water[2][5]. Soluble in DMF,

slightly soluble in nonpolar solvents.[2]

Surface Tension 34.23 dyn/cm[4]

Dipole Moment 2.84 D[4]

Experimental Protocols
The following are detailed methodologies for the experimental determination of key physical

properties of liquid dimethyl sulfite.

Determination of Boiling Point (Thiele Tube Method)
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The boiling point is the temperature at which the vapor pressure of a liquid equals the external

pressure. The Thiele tube method is a common and efficient technique for this measurement.

[13]

Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),

rubber band, heating oil (e.g., mineral oil), and a heat source (Bunsen burner).

Procedure:

Fill the Thiele tube with heating oil to a level just above the top of the side arm.

Place a small amount (approx. 0.5 mL) of dimethyl sulfite into the small test tube.

Insert the capillary tube, sealed end up, into the dimethyl sulfite sample.

Attach the test tube to the thermometer using a rubber band, ensuring the sample is

aligned with the thermometer bulb.

Suspend the thermometer and sample assembly in the Thiele tube, ensuring the sample is

immersed in the oil.[13]

Gently heat the side arm of the Thiele tube with a small flame. This design promotes

convection, ensuring uniform heating of the oil bath.

As the temperature rises, air trapped in the capillary tube will be expelled, seen as a slow

stream of bubbles.

Continue heating until a rapid and continuous stream of bubbles emerges from the

capillary tube. This indicates the temperature is just above the boiling point.

Remove the heat source and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid is

drawn back into the capillary tube.[14]

Determination of Density (Pycnometer Method)
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Density is the mass per unit volume of a substance. A pycnometer, or specific gravity bottle, is

used for precise density measurements of liquids.[11][15]

Apparatus: Pycnometer (a glass flask with a close-fitting stopper containing a capillary tube),

analytical balance, and a constant temperature water bath.

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on an analytical balance (m₁).

Fill the pycnometer with distilled water of a known temperature and density. Insert the

stopper, allowing excess water to exit through the capillary. Ensure no air bubbles are

trapped.

Place the filled pycnometer in a constant temperature water bath (e.g., 25 °C) to allow it to

reach thermal equilibrium.

Remove the pycnometer, carefully dry the exterior, and weigh it (m₂).

Empty and dry the pycnometer completely.

Fill the pycnometer with dimethyl sulfite, and repeat steps 3-5 to obtain the weight of the

pycnometer filled with the sample (m₃).

Calculation:

Mass of water = m₂ - m₁

Volume of pycnometer (at 25 °C) = (Mass of water) / (Density of water at 25 °C)

Mass of dimethyl sulfite = m₃ - m₁

Density of dimethyl sulfite = (Mass of dimethyl sulfite) / (Volume of pycnometer)

Determination of Refractive Index (Abbe Refractometer)
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The refractive index is a dimensionless number that describes how light propagates through a

substance. It is a characteristic property and is measured using an Abbe refractometer.[6][16]

Apparatus: Abbe refractometer, constant temperature water bath, light source (typically a

sodium lamp or white light with a compensator), and a dropper.

Procedure:

Ensure the refractometer prisms are clean and dry.

Calibrate the instrument using a standard sample with a known refractive index, such as

distilled water (n_D = 1.3330 at 20 °C).[6]

Connect the refractometer to a constant temperature water bath set to the desired

temperature (e.g., 20 °C). Allow time for the prisms to equilibrate.

Using a clean dropper, place 2-3 drops of dimethyl sulfite onto the surface of the

measuring prism.

Close the hinged prism assembly gently. The liquid will form a thin film between the two

prisms.

Look through the eyepiece and adjust the light source and mirror for optimal illumination.

Rotate the coarse adjustment knob until the light and dark fields appear in the field of view.

If color fringes are visible at the borderline, turn the compensator knob until the boundary

becomes a sharp, achromatic line.

Turn the fine adjustment knob to center the sharp boundary line precisely on the

crosshairs of the eyepiece.

Read the refractive index value directly from the instrument's scale.

Determination of Viscosity (Ostwald Viscometer)
Viscosity is a measure of a fluid's resistance to flow. The Ostwald viscometer, a type of capillary

viscometer, is commonly used to measure the viscosity of liquids.[4][7]
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Apparatus: Ostwald viscometer, constant temperature water bath, stopwatch, pipette, and a

suction bulb.

Procedure:

Clean and dry the viscometer thoroughly.

Mount the viscometer vertically in a constant temperature water bath.

Using a pipette, introduce a precise volume of a reference liquid (e.g., water) into the

larger bulb of the viscometer.

Allow the viscometer to reach thermal equilibrium with the bath (at least 30 minutes).[7]

Using a suction bulb, draw the liquid up through the capillary tube until the meniscus is

above the upper timing mark (E).

Release the suction and accurately measure the time (t₁) it takes for the meniscus to fall

from the upper mark (E) to the lower mark (F).

Repeat the measurement several times to ensure consistency.

Clean and dry the viscometer, then repeat the entire procedure with dimethyl sulfite to

obtain its flow time (t₂).

Calculation: The viscosity of the unknown liquid (η₂) can be calculated relative to the

reference liquid (η₁) using the following formula, provided the densities (ρ₁ and ρ₂) are

known:

η₂ / η₁ = (ρ₂ * t₂) / (ρ₁ * t₁)

Visualizations
The following diagrams illustrate key processes and relationships relevant to the study of

dimethyl sulfite.
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Synthesis of Dimethyl Sulfite

Methanol (CH₃OH)

Reaction

Thionyl Chloride (SOCl₂)

Chlorosulfinate Intermediate
(CH₃OS(O)Cl)

Dimethyl Sulfite ((CH₃O)₂SO)

Hydrogen Chloride (HCl)

Click to download full resolution via product page

Caption: Synthesis pathway for dimethyl sulfite.
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Experimental Workflow: Physical Property Determination

Obtain Dimethyl Sulfite Sample

Measure Density
(Pycnometer)

Measure Boiling Point
(Thiele Tube)

Measure Refractive Index
(Abbe Refractometer)

Measure Viscosity
(Ostwald Viscometer)

Compile Data Table

Generate Technical Report

Click to download full resolution via product page

Caption: Workflow for physical property analysis.

Interrelation of Physical Properties
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Caption: Influence of intermolecular forces.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b146792#physical-properties-of-dimethyl-sulfite-liquid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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